Cas no 2228993-45-9 (3-(aminomethyl)-3-(2-bromo-4-methoxyphenyl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(2-bromo-4-methoxyphenyl)cyclobutan-1-ol
• CAS No: 2228993-45-9
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 5926330
• PubChem ID: 165781176
• Update Time: 2025-09-23

3-(aminomethyl)-3-(2-bromo-4-methoxyphenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(2-bromo-4-methoxyphenyl)cyclobutan-1-ol
• EN300-1905645
• 2228993-45-9

• Inchi： 1S/C12H16BrNO2/c1-16-9-2-3-10(11(13)4-9)12(7-14)5-8(15)6-12/h2-4,8,15H,5-7,14H2,1H3
• InChI Key： MGTYPTDQDYPMFM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1(CN)CC(C1)O)OC

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-(aminomethyl)-3-(2-bromo-4-methoxyphenyl)cyclobutan-1-ol

Research Brief on 3-(aminomethyl)-3-(2-bromo-4-methoxyphenyl)cyclobutan-1-ol (CAS: 2228993-45-9): Recent Advances and Applications

The compound 3-(aminomethyl)-3-(2-bromo-4-methoxyphenyl)cyclobutan-1-ol (CAS: 2228993-45-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate for drug discovery and development. This research brief synthesizes the latest findings on its synthesis, biological activity, and applications, providing a comprehensive overview for researchers and industry professionals.

Recent studies have highlighted the compound's unique structural features, which include a cyclobutane ring functionalized with an aminomethyl group and a 2-bromo-4-methoxyphenyl moiety. These features contribute to its potential as a building block for the synthesis of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of small-molecule inhibitors targeting protein-protein interactions, particularly in oncology and neurodegenerative diseases.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 3-(aminomethyl)-3-(2-bromo-4-methoxyphenyl)cyclobutan-1-ol. A recent patent (WO2023056123) describes a scalable, enantioselective route using asymmetric catalysis, which significantly reduces the cost and environmental impact compared to traditional methods. This innovation is expected to facilitate its broader adoption in industrial applications.

Biological evaluations have revealed promising activity profiles. For instance, derivatives of this compound have shown moderate inhibitory effects against kinases such as CDK2 and GSK-3β, with IC50 values in the low micromolar range. Additionally, its role as a precursor for radiopharmaceuticals has been explored, with preliminary data indicating potential utility in PET imaging probes for cancer diagnostics.

Despite these advances, challenges remain, including the need for further pharmacokinetic and toxicological studies to assess its suitability for clinical development. Future research directions may focus on structural modifications to enhance selectivity and bioavailability, as well as exploring its applications in targeted drug delivery systems.

In conclusion, 3-(aminomethyl)-3-(2-bromo-4-methoxyphenyl)cyclobutan-1-ol represents a promising scaffold in medicinal chemistry, with diverse applications ranging from drug discovery to diagnostic imaging. Continued research and collaboration across academia and industry will be essential to fully realize its potential.